1-(3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)-2-(2-fluorophenyl)ethanone

• IUPAC Name: 1-[3-(6-ethyl-5-fluoropyrimidin-4-yl)oxypyrrolidin-1-yl]-2-(2-fluorophenyl)ethanone
• InChI: InChI=1S/C18H19F2N3O2/c1-2-15-17(20)18(22-11-21-15)25-13-7-8-23(10-13)16(24)9-12-5-3-4-6-14(12)19/h3-6,11,13H,2,7-10H2,1H3
• InChI Key: JMVHUEKPJAOYNE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)OC2CCN(C2)C(=O)CC3=CC=CC=C3F)F
• Molecular Formula: C18H19F2N3O2
• Molecular Weight: 347.4 g/mol

Description

1-(3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)-2-(2-fluorophenyl)ethanone is a useful research compound. Its molecular formula is C18H19F2N3O2 and its molecular weight is 347.366. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Process Development

• Process Development of Voriconazole : This study discusses the synthesis of voriconazole, involving the addition of a 4-(1-metalloethyl)-5-fluoropyrimidine derivative to a compound structurally similar to the chemical (Butters et al., 2001).

Synthesis of Pyrido Fused Systems

• Versatile Three Component Coupling : This research highlights a novel reaction involving a compound similar to 1-(3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)-2-(2-fluorophenyl)ethanone, leading to the development of a three-component coupling for synthesizing pyrazolo[3,4-b]pyridines and other bicyclic systems (Almansa et al., 2008).

Development of Antagonists for Mood Disorders

• P2X7 Antagonist Clinical Candidate : A study involving a compound with a structural component similar to the chemical , which explores the development of a P2X7 antagonist for the treatment of mood disorders (Chrovian et al., 2018).

Photoinduced Direct Oxidative Annulation

• Photoinduced Oxidative Annulation : This research discusses the photoinduced direct oxidative annulation of compounds structurally related to this compound, leading to the creation of highly functionalized polyheterocyclic ethanones (Zhang et al., 2017).

Electropolymerization and Electrochromic Properties

• Copolymerization for Enhanced Electrochromic Properties : A study involving the electrochemical synthesis and characterization of copolymers derived from compounds structurally similar to the chemical , aimed at enhancing electrochromic properties (Türkarslan et al., 2007).

Synthesis and Characterization of Metal Complexes

• Synthesis of Iron and Cobalt Dichloride Complexes : Research focusing on the synthesis of complexes involving compounds structurally related to this compound, exploring their potential in catalyzing ethylene reactivity (Sun et al., 2007).

Crystal Structure and DFT Study

• Structure and Properties of Boric Acid Ester Intermediates : A study that investigates the crystal structure and physical properties of compounds structurally similar to the chemical , particularly focusing on boric acid ester intermediates (Huang et al., 2021).